Cas no 1493685-27-0 ((3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone)

(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone is a heterocyclic compound featuring both an azetidine and a hydroxypyridine moiety, offering versatile reactivity for pharmaceutical and synthetic applications. The presence of the 3-aminoazetidine group enhances its potential as a building block for bioactive molecules, particularly in medicinal chemistry, where azetidines are valued for their conformational rigidity and metabolic stability. The 6-hydroxypyridin-3-yl moiety contributes to chelating properties and hydrogen-bonding interactions, making it useful in ligand design. This compound’s bifunctional structure allows for selective modifications, enabling tailored derivatization for drug discovery or material science applications. Its balanced polarity and solubility profile further support its utility in diverse synthetic pathways.

(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone structure

1493685-27-0 structure

Product Name:(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone

CAS No:1493685-27-0

MF:C₉H₁₁N₃O₂

MW:193.202541589737

CID:4775310

Update Time:2025-05-28

(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

- (3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone
- 5-(3-aminoazetidine-1-carbonyl)-1H-pyridin-2-one
- (3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone
- Inchi： 1S/C9H11N3O2/c10-7-4-12(5-7)9(14)6-1-2-8(13)11-3-6/h1-3,7H,4-5,10H2,(H,11,13)
- InChI Key： YTVCFQGYVABSOV-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(NC=1)=O)N1CC(C1)N

Computed Properties

Exact Mass: 193.085126602 g/mol
Monoisotopic Mass: 193.085126602 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 75.4
Molecular Weight: 193.20

(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A226171-100mg	(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0		100mg	$ 210.00	2022-06-08
TRC	A226171-500mg	(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0		500mg	$ 750.00	2022-06-08
TRC	A226171-1g	(3-Aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0		1g	$ 1155.00	2022-06-08
Life Chemicals	F1907-3989-0.25g	(3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0	95%+	0.25g	$784.0	2023-09-07
Life Chemicals	F1907-3989-0.5g	(3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0	95%+	0.5g	$826.0	2023-09-07
Life Chemicals	F1907-3989-1g	(3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0	95%+	1g	$870.0	2023-09-07
Life Chemicals	F1907-3989-2.5g	(3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0	95%+	2.5g	$1740.0	2023-09-07
Life Chemicals	F1907-3989-5g	(3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0	95%+	5g	$2610.0	2023-09-07
Life Chemicals	F1907-3989-10g	(3-aminoazetidin-1-yl)(6-hydroxypyridin-3-yl)methanone	1493685-27-0	95%+	10g	$3654.0	2023-09-07